Methyl 4-methoxycarbonyloxybenzoate

• CAS RN: 17175-20-1
• Molecular Formula: C10H10O5
• Molecular Weight: 210.18 g/mol
• IUPAC Name: methyl 4-methoxycarbonyloxybenzoate
• InChI: InChI=1S/C10H10O5/c1-13-9(11)7-3-5-8(6-4-7)15-10(12)14-2/h3-6H,1-2H3
• InChI Key: XDDBMNQUNQHNNS-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=C(C=C1)OC(=O)OC
• synonyms: Carbonic acid methyl[p-(methoxycarbonyl)phenyl] ester

Description

Methyl 4-methoxycarbonyloxybenzoate, commonly known as methylparaben, is a widely used preservative in the cosmetic and pharmaceutical industries. It is a synthetic compound that inhibits the growth of bacteria and fungi, extending the shelf life of products. While it has been used for decades, there is ongoing research into its safety and efficacy, as well as potential alternatives.

Mechanism Of Action

Methylparaben works by inhibiting the growth of bacteria and fungi, preventing spoilage and extending the shelf life of products. It does this by interfering with the metabolism of microorganisms, disrupting their ability to grow and reproduce.

Biochemical And Physiological Effects

While methylparaben is generally considered safe at low concentrations, there is ongoing research into its potential impact on human health. Some studies have suggested that it may have estrogenic effects, potentially disrupting the endocrine system. Other studies have found no significant impact on human health.

Advantages And Limitations For Lab Experiments

Methylparaben is a widely used preservative in lab experiments due to its effectiveness and low cost. However, there are limitations to its use, including potential toxicity at high concentrations and concerns about its impact on human health. Researchers are exploring alternative preservatives that may be safer and more effective.

Future Directions

Research into the safety and efficacy of methylparaben will continue, as will the search for alternative preservatives. Some potential future directions include:
- Developing new preservatives that are more effective and less toxic
- Studying the impact of methylparaben on human health at different concentrations and exposure levels
- Exploring the use of natural preservatives, such as plant extracts, in cosmetics and pharmaceuticals
- Investigating the potential impact of preservatives on the environment and developing more sustainable alternatives.

Synthesis Methods

Methylparaben is synthesized through the esterification of p-hydroxybenzoic acid with methanol in the presence of sulfuric acid or other catalysts. The resulting compound is a white crystalline powder that is soluble in alcohol and ether.

Scientific Research Applications

Methylparaben has been extensively studied for its antimicrobial properties and its potential impact on human health. It is used in a wide range of products, including cosmetics, personal care products, and pharmaceuticals. Research has focused on its safety and efficacy, as well as potential alternatives.